Cas no 886949-01-5 (3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 886949-01-5
• MF: C₂₁H₂₄N₂O₇S₂
• MW: 480.554463386536
• CID: 5483667
• Update Time: 2025-10-29

3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[[2-(ethylsulfonyl)benzoyl]amino]-4,7-dihydro-, 3-ethyl 6-methyl ester
• 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

• Inchi： 1S/C21H24N2O7S2/c1-4-30-20(25)17-13-10-11-23(21(26)29-3)12-15(13)31-19(17)22-18(24)14-8-6-7-9-16(14)32(27,28)5-2/h6-9H,4-5,10-12H2,1-3H3,(H,22,24)
• InChI Key： PCYMVKBZRQSCNN-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=CC=C3S(CC)(=O)=O)SC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Comprehensive Overview of 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 886949-01-5)

The compound 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 886949-01-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a thienopyridine core and dicarboxylate functional groups, makes it a promising candidate for various applications, including drug development and material science. This article delves into the properties, potential uses, and current research trends surrounding this compound, while also addressing common queries and industry hotspots.

One of the most intriguing aspects of 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate is its structural uniqueness. The presence of both ethanesulfonyl and benzamido moieties contributes to its potential bioactivity, particularly in targeting specific enzymes or receptors. Researchers have explored its role in modulating cellular pathways, which could lead to breakthroughs in treating chronic diseases. For instance, recent studies have highlighted its relevance in kinase inhibition, a hot topic in oncology and inflammation research.

In the context of synthetic chemistry, the compound's thienopyridine scaffold is a versatile building block. Its dicarboxylate derivatives are often investigated for their ability to enhance solubility and bioavailability, which are critical factors in drug formulation. This aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry, a trend frequently searched by professionals and enthusiasts alike. The compound's CAS No. 886949-01-5 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

Another area of interest is the compound's potential application in material science. Its sulfonyl and carboxylate groups offer opportunities for designing functional materials with tailored properties, such as conductivity or thermal stability. This resonates with the increasing focus on smart materials and sustainable chemistry, topics that dominate contemporary scientific discourse. Researchers are particularly keen on exploring how such compounds can contribute to green chemistry initiatives, reducing environmental impact while maintaining efficacy.

From a commercial perspective, 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate is often discussed in the context of patented pharmaceuticals and proprietary formulations. Its synthesis and scalability are subjects of ongoing research, with many companies investing in optimizing production processes. This ties into the broader conversation about cost-effective drug development, a pressing concern for the healthcare industry. The compound's CAS No. 886949-01-5 is frequently cited in patent literature, underscoring its commercial viability.

Safety and regulatory compliance are also critical considerations when working with 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and longevity. This aligns with the broader industry emphasis on laboratory safety and chemical stewardship, topics that are highly relevant to both academic and industrial settings.

In conclusion, 3-ethyl 6-methyl 2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 886949-01-5) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural complexity make it a subject of enduring interest. As research continues to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and medicine today.